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Compound of Interest

Compound Name: Genz-669178

Cat. No.: B1192745 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Genz-669178 is a potent and selective inhibitor of the Plasmodium falciparum dihydroorotate

dehydrogenase (pfDHODH), a critical enzyme in the de novo pyrimidine biosynthesis pathway.

[1] Unlike their human hosts, malaria parasites are solely reliant on this pathway for the

synthesis of pyrimidines, making pfDHODH a promising target for antimalarial drug

development. This document provides detailed application notes and protocols for the

administration and evaluation of Genz-669178 in mouse models of malaria, based on available

preclinical data for the compound and its close analogs.

Data Presentation
The following tables summarize the in vitro and in vivo efficacy of Genz-669178 and its related

analogs against Plasmodium species.

Table 1: In Vitro Potency of Genz-669178 Against Dihydroorotate Dehydrogenase (DHODH)
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Target Enzyme IC50 (nM)

P. falciparum DHODH Double-digit nanomolar potency

P. berghei DHODH Double-digit nanomolar potency

P. vivax DHODH Double-digit nanomolar potency

Human DHODH No significant activity

Source: Data extrapolated from studies on the N-alkyl-5-(1H-benzimidazol-1-yl)thiophene-2-

carboxamide series.

Table 2: In Vivo Efficacy of Genz-669178 Analogs in P. berghei Mouse Model

Compound Dosing Regimen Efficacy Metric Value

N-alkyl-5-(1H-

benzimidazol-1-

yl)thiophene-2-

carboxamide series

(including Genz-

669178)

Oral, twice daily for 4

days
ED50 13–21 mg/kg/day

Genz-667348 (analog) Oral, twice daily Sterile Cure 100 mg/kg/day

Source: Data from studies on Genz-669178 and its analogs.

Signaling Pathway
Genz-669178 exerts its antimalarial effect by inhibiting the de novo pyrimidine biosynthesis

pathway in Plasmodium. Specifically, it targets the enzyme dihydroorotate dehydrogenase

(DHODH), which catalyzes the conversion of dihydroorotate to orotate. This inhibition depletes

the parasite's supply of pyrimidines, which are essential for DNA and RNA synthesis, thereby

halting its replication and proliferation.
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Plasmodium Parasite

Drug Action

Carbamoyl phosphate DihydroorotateMultiple Steps

Aspartate
Multiple Steps

OrotatepfDHODH UMPMultiple Steps DNA & RNA Synthesis

Genz-669178

Inhibits pfDHODH

Day -1

Prepare P. berghei inoculum from donor mouse

Day 0

Infect experimental mice with 1x10^7 parasitized RBCs (i.p.)

Days 0-3

Administer Genz-669178, vehicle, or positive control orally (twice daily)

Day 4

Prepare thin blood smears from tail blood

Data Analysis

Giemsa stain smears and determine % parasitemia

Calculate % parasite suppression and ED50

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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